Cas no 500160-56-5 (2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester)

• Product Name: 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester
• CAS No: 500160-56-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD14584589
• CID: 367308
• PubChem ID: 45082657
• Update Time: 2025-05-23

2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester
• 2-Pyrimidinecarboxylicacid,4-methoxy-,methylester(9CI)
• 4-methoxy-2-Pyrimidinecarboxylic acid methyl ester
• PS-19325
• AKOS040794372
• FT-0710363
• MFCD14584589
• METHYL 4-METHOXYPYRIMIDINE-2-CARBOXYLATE
• F88032
• 500160-56-5
• DB-071080

• MDL： MFCD14584589
• Inchi： 1S/C7H8N2O3/c1-11-5-3-4-8-6(9-5)7(10)12-2/h3-4H,1-2H3
• InChI Key： FZHTXVYOQSVZEN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C(=O)OC)N=1

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.245
• Boiling Point: 274.2 °C at 760 mmHg
• Flash Point: 146.9 °C
• PSA: 61.31000
• LogP: 0.27180

Additional information on 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester

Recent Advances in the Study of 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester (CAS: 500160-56-5)

The compound 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester (CAS: 500160-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine backbone and methoxy and ester functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have explored its utility in the preparation of novel pyrimidine derivatives, which are known for their diverse pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester via a one-pot reaction, highlighting its scalability and potential for industrial applications. The study also emphasized the compound's stability under various conditions, making it a reliable intermediate in multi-step synthetic pathways.

In addition to its synthetic utility, recent investigations have delved into the biological activities of 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester. Preliminary in vitro studies have revealed its inhibitory effects on certain enzymes involved in inflammatory pathways. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of anti-inflammatory agents. However, further optimization of its structure is required to enhance its potency and selectivity.

Another noteworthy development is the exploration of the compound's anticancer properties. A recent study conducted by a team at the National Cancer Institute screened a library of pyrimidine derivatives, including 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester, for their cytotoxic effects on various cancer cell lines. The results, published in Cancer Research in early 2023, indicated that the compound induced apoptosis in certain leukemia cell lines, albeit at higher concentrations. Researchers are now investigating structural analogs to improve its efficacy and reduce potential side effects.

Despite these promising findings, challenges remain in the clinical translation of 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester. Pharmacokinetic studies have shown that the compound has limited bioavailability, which could hinder its therapeutic application. Recent efforts have focused on developing prodrug strategies or nanoparticle-based delivery systems to overcome this limitation. A 2023 study in the European Journal of Pharmaceutical Sciences proposed a liposomal formulation of the compound, which significantly improved its solubility and cellular uptake in preclinical models.

In conclusion, 2-Pyrimidinecarboxylicacid, 4-methoxy-, methyl ester (CAS: 500160-56-5) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, coupled with its diverse biological activities, makes it a valuable candidate for further research. Future studies should focus on optimizing its structure for enhanced pharmacological properties and exploring innovative delivery methods to maximize its therapeutic potential. As the field advances, this compound may pave the way for the development of novel treatments for inflammation, cancer, and other diseases.